Cas no 358748-22-8 (1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride)
1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride is a fluorinated piperidine derivative commonly utilized as a key intermediate in pharmaceutical synthesis and medicinal chemistry research. The presence of the 4-fluorobenzyl group enhances its reactivity and selectivity in nucleophilic substitution reactions, while the dihydrochloride salt form improves stability and solubility for handling in aqueous and organic environments. This compound is particularly valuable in the development of bioactive molecules, including CNS-targeting agents, due to its structural versatility. Its well-defined crystalline properties facilitate purification and characterization, making it a reliable building block for drug discovery and preclinical studies. The compound is typically handled under controlled conditions to ensure consistency in synthetic applications.
358748-22-8 structure
Product Name:1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride
CAS No:358748-22-8
MF:C12H19Cl2FN2
MW:281.197064638138
CID:3160211
PubChem ID:45156976
Update Time:2025-06-07
1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride
- CS-0320223
- 1-(4-Fluorobenzyl)-4-piperidinamine dihydrochloride, AldrichCPR
- AKOS015996309
- 1-[(4-fluorophenyl)methyl]piperidin-4-amine;dihydrochloride
- KS-6051
- 1-(4-Fluorobenzyl)piperidin-4-aminedihydrochloride
- MFCD11053017
- 358748-22-8
-
- MDL： MFCD11053017
- Inchi： 1S/C12H17FN2.2ClH/c13-11-3-1-10(2-4-11)9-15-7-5-12(14)6-8-15;;/h1-4,12H,5-9,14H2;2*1H
- InChI Key： KJTLBCDHACBCPJ-UHFFFAOYSA-N
- SMILES： Cl.Cl.FC1C=CC(=CC=1)CN1CCC(CC1)N
Computed Properties
- Exact Mass: 280.0909322Da
- Monoisotopic Mass: 280.0909322Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.3Ų
1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM518905-1g |
1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride |
358748-22-8 | 97% | 1g |
$264 | 2022-09-01 | |
| Fluorochem | 063805-1g |
1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride |
358748-22-8 | 95% | 1g |
￡305.00 | 2022-03-01 | |
| Fluorochem | 063805-5g |
1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride |
358748-22-8 | 95% | 5g |
￡1021.00 | 2022-03-01 | |
| Fluorochem | 063805-10g |
1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride |
358748-22-8 | 95% | 10g |
￡1633.00 | 2022-03-01 | |
| A2B Chem LLC | AU97684-100mg |
1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride |
358748-22-8 | 95% | 100mg |
$312.00 | 2024-04-20 | |
| A2B Chem LLC | AU97684-250mg |
1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride |
358748-22-8 | 95% | 250mg |
$339.00 | 2024-04-20 | |
| A2B Chem LLC | AU97684-500mg |
1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride |
358748-22-8 | 95% | 500mg |
$367.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390893-250mg |
1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride |
358748-22-8 | 97% | 250mg |
￥1123.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390893-1g |
1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride |
358748-22-8 | 97% | 1g |
￥2808.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390893-5g |
1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride |
358748-22-8 | 97% | 5g |
￥10800.00 | 2024-05-16 |
1-(4-Fluorobenzyl)piperidin-4-amine dihydrochloride Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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